Cas no 1201805-54-0 (Methyl 3-(aminomethyl)-5-methylhexanoate)
Methyl 3-(aminomethyl)-5-methylhexanoate is a versatile ester derivative with an amine-functionalized side chain, offering utility in organic synthesis and pharmaceutical applications. Its structure combines a methyl ester group with a branched alkyl chain and a reactive aminomethyl moiety, enabling its use as a building block for peptidomimetics, bioactive compounds, and specialized polymers. The compound's balanced lipophilicity and functional group reactivity make it suitable for modifications under mild conditions. Its stability under standard handling and storage conditions ensures consistent performance in synthetic workflows. The product is typically characterized by high purity, ensuring reproducibility in research and industrial applications.
1201805-54-0 structure
Product Name:Methyl 3-(aminomethyl)-5-methylhexanoate
CAS No:1201805-54-0
MF:C9H19NO2
MW:173.25266289711
MDL:MFCD21247170
CID:5241630
PubChem ID:65494768
Update Time:2025-10-29
Methyl 3-(aminomethyl)-5-methylhexanoate Chemical and Physical Properties
Names and Identifiers
-
- TAH9WLT2Y3
- methyl 3-(aminomethyl)-5-methylhexanoate
- Hexanoic acid, 3-(aminomethyl)-5-methyl-, methyl ester
- Methyl Ester of Pregabalin
- Methyl 3-(aminomethyl)-5-methylhexanoate
-
- MDL: MFCD21247170
- Inchi: 1S/C9H19NO2/c1-7(2)4-8(6-10)5-9(11)12-3/h7-8H,4-6,10H2,1-3H3
- InChI Key: JDFPGFRTUSUWNI-UHFFFAOYSA-N
- SMILES: O(C)C(CC(CN)CC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 135
- XLogP3: 1.1
- Topological Polar Surface Area: 52.3
Methyl 3-(aminomethyl)-5-methylhexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-297426-0.05g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 0.05g |
$407.0 | 2023-09-06 | ||
| Enamine | EN300-297426-0.1g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 0.1g |
$427.0 | 2023-09-06 | ||
| Enamine | EN300-297426-0.25g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 0.25g |
$447.0 | 2023-09-06 | ||
| Enamine | EN300-297426-0.5g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 0.5g |
$465.0 | 2023-09-06 | ||
| Enamine | EN300-297426-1.0g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-297426-2.5g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 2.5g |
$949.0 | 2023-09-06 | ||
| Enamine | EN300-297426-5.0g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 5.0g |
$2650.0 | 2023-02-28 | ||
| Enamine | EN300-297426-10.0g |
methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 10.0g |
$3929.0 | 2023-02-28 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01037310-1g |
Methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 95% | 1g |
¥2933.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01037310-5g |
Methyl 3-(aminomethyl)-5-methylhexanoate |
1201805-54-0 | 95% | 5g |
¥8505.0 | 2023-04-05 |
Methyl 3-(aminomethyl)-5-methylhexanoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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